molecular formula C9H9IN2O B8346492 (6-Iodo-3-methylimidazo[1,2-a]pyridin-2-yl)methanol

(6-Iodo-3-methylimidazo[1,2-a]pyridin-2-yl)methanol

Cat. No.: B8346492
M. Wt: 288.08 g/mol
InChI Key: QGSPIIGYGJIGBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(6-Iodo-3-methylimidazo[1,2-a]pyridin-2-yl)methanol is a useful research compound. Its molecular formula is C9H9IN2O and its molecular weight is 288.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9IN2O

Molecular Weight

288.08 g/mol

IUPAC Name

(6-iodo-3-methylimidazo[1,2-a]pyridin-2-yl)methanol

InChI

InChI=1S/C9H9IN2O/c1-6-8(5-13)11-9-3-2-7(10)4-12(6)9/h2-4,13H,5H2,1H3

InChI Key

QGSPIIGYGJIGBB-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C2N1C=C(C=C2)I)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 6-iodo-3-methylimidazo[1,2-a]pyridine-2-carboxylate (2.0 g) in DCM (20 ml) was added diisobutylaluminum hydride (1.76 M solution in toluene, 7.72 ml) at −19° C. The resultant mixture was stirred at the same temperature for 3 h and then at room temperature for 4 h. The reaction mixture was then quenched with MeOH and water at −40° C. The reaction mixture was acidified with few drops of 5 M HCl and poured into saturated NaHCO3. The mixture was extracted with EtOAc, and the extract was washed with brine, dried over Na2SO4 and concentrated in vacuo. The crude residue was purified by silica gel column chromatography (MeOH/DCM) to give the title compound (1.1 g) as a yellow solid.
Name
ethyl 6-iodo-3-methylimidazo[1,2-a]pyridine-2-carboxylate
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
7.72 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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